Cas no 57070-84-5 (4-(methylsulfanyl)butane-1,2-diol)

• Product Name: 4-(methylsulfanyl)butane-1,2-diol
• CAS No: 57070-84-5
• MF: C₅H₁₂O₂S
• MW: 136.212580680847
• CID: 1603680
• PubChem ID: 191434
• Update Time: 2025-05-26

4-(methylsulfanyl)butane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfanyl)butane-1,2-diol
• 1,2-butanediol, 4-(methylthio)-
• 4-methylsulfanylbutane-1,2-diol
• AKOS021029101
• SCHEMBL2959695
• 4-Methylthiobutane-1,2-diol
• EN300-1855919
• 57070-84-5
• 4-(methylthio)butane-1,2-diol
• DTXSID90972540

• Inchi： 1S/C5H12O2S/c1-8-3-2-5(7)4-6/h5-7H,2-4H2,1H3
• InChI Key： MDBSFZVXGRMTLI-UHFFFAOYSA-N
• SMILES： S(C)CCC(CO)O

Computed Properties

• Exact Mass: 136.05586
• Monoisotopic Mass: 136.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 49.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols

Additional information on 4-(methylsulfanyl)butane-1,2-diol

4-(Methylsulfanyl)butane-1,2-diol: A Comprehensive Overview

The compound with CAS No 57070-84-5, commonly referred to as 4-(methylsulfanyl)butane-1,2-diol, is a versatile organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which includes a butane backbone with hydroxyl groups at positions 1 and 2 and a methylsulfanyl group at position 4. The methylsulfanyl group introduces sulfur into the molecule, contributing to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of 4-(methylsulfanyl)butane-1,2-diol in biochemical systems. Researchers have explored its role in enzymatic reactions, particularly in the context of sulfur-containing metabolites. The molecule's ability to act as a substrate for specific enzymes has been documented in several biochemical pathways, making it a subject of interest in metabolic engineering and drug discovery.

The synthesis of 4-(methylsulfanyl)butane-1,2-diol has been optimized through various methodologies. One notable approach involves the use of organocatalysis, which has enabled the efficient production of this compound with high enantiomeric excess. This advancement is particularly relevant for its application in asymmetric synthesis, where chirality plays a critical role.

In terms of physical properties, 4-(methylsulfanyl)butane-1,2-diol exhibits a melting point of approximately -60°C and a boiling point around 130°C under standard conditions. Its solubility in water is relatively high due to the hydroxyl groups, which facilitate hydrogen bonding. These properties make it suitable for use in aqueous environments, such as in pharmaceutical formulations or as a component in biodegradable materials.

The chemical reactivity of 4-(methylsulfanyl)butane-1,2-diol is influenced by its functional groups. The hydroxyl groups can participate in nucleophilic reactions, while the methylsulfanyl group can undergo oxidation or substitution reactions under specific conditions. These characteristics have been exploited in organic synthesis to construct more complex molecules with diverse functionalities.

Recent advancements in green chemistry have also brought attention to 4-(methylsulfanyl)butane-1,2-diol as a potential building block for sustainable materials. Its ability to form stable polymers under certain conditions has been explored for applications in biodegradable plastics and eco-friendly packaging solutions.

In conclusion, 4-(methylsulfanyl)butane-1,2-diol (CAS No 57070-84-5) is a multifaceted compound with promising potential across various industries. Its unique structure, coupled with recent research findings, underscores its importance as a valuable tool in organic synthesis and material science.